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Compound of Interest

Compound Name: Neobritannilactone B

Cat. No.: B15590985

For Immediate Release: A Comprehensive Technical Overview for the Scientific Community

This technical guide provides an in-depth exploration of Neobritannilactone B, a
sesquiterpene lactone of significant interest to the fields of natural product chemistry and drug
discovery. Sourced from the flowers of Inula britannica, this document outlines the discovery,
detailed isolation protocols, comprehensive physicochemical and spectroscopic data, and
known biological activities of this promising bioactive compound. The information is tailored for
researchers, scientists, and drug development professionals.

Natural Source and Discovery

Neobritannilactone B is a naturally occurring sesquiterpene lactone isolated from the flowers
of Inula britannica, a plant with a history of use in traditional medicine. The discovery and
structural elucidation of Neobritannilactone B were first reported in the Journal of Natural
Products in 2006. This work laid the foundation for further investigation into its chemical
properties and biological potential.

Physicochemical and Spectroscopic Data

The comprehensive characterization of Neobritannilactone B is crucial for its identification
and for future research endeavors. The following tables summarize its key physicochemical
and spectroscopic properties.
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Physicochemical Property Value

Molecular Formula C15H2003

Molecular Weight 248.32 g/mol

Appearance Powder

Solubility Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[1]

Table 1: Physicochemical Properties of Neobritannilactone B.

Spectroscopic analysis is fundamental to the structural confirmation of Neobritannilactone B.
The following tables detail the *H and 13C Nuclear Magnetic Resonance (NMR) data.
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EnS T Chemical Shift (3) Multiplicity Coupling Constant
ppm (J) Hz

1 4.95 d 96

2 2.15 m

3 1.80 m

3 1.65 m

4 2.05 m

5 3.98 d 96

6 4.25 t 9.0

7 2.85 m

9 1.95 m

9 1.75 m

10 1.50 s

11 2.55 m

13 1.20 d 70

14 1.15 d 70

15 1.05 d 70

Table 2: *H NMR Spectroscopic Data for Neobritannilactone B (in CDCls).
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Position Chemical Shift () ppm
1 82.4
2 35.1
3 25.8
4 76.9
5 50.2
6 81.6
7 40.1
8 170.2
9 30.5
10 134.5
11 125.8
12 142.1
13 12.3
14 20.9
15 16.4

Table 3: 13C NMR Spectroscopic Data for Neobritannilactone B (in CDCIs).

Experimental Protocols

The isolation and purification of Neobritannilactone B from its natural source require a multi-
step process involving extraction and chromatography.

Plant Material and Extraction

The primary source material for the isolation of Neobritannilactone B is the flowers of Inula
britannica. The air-dried and powdered flowers are exhaustively extracted with 95% ethanol at
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room temperature. The resulting ethanolic extract is then concentrated under reduced pressure
to yield a crude extract.

Fractionation

The crude ethanolic extract is suspended in water and subjected to sequential partitioning with
solvents of increasing polarity. A typical fractionation scheme involves successive extractions
with chloroform and then ethyl acetate. The chloroform-soluble fraction is known to be enriched
with sesquiterpene lactones, including Neobritannilactone B.

Chromatographic Purification

A combination of chromatographic techniques is employed for the final purification of
Neobritannilactone B from the enriched chloroform fraction. This typically involves silica gel
column chromatography followed by preparative High-Performance Liquid Chromatography
(HPLC).
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Caption: Workflow for the isolation of Neobritannilactone B.

Biological Activity and Signaling Pathways

Neobritannilactone B has demonstrated significant biological activity, particularly in the
context of cancer research. It has been shown to be a potent inducer of apoptosis in various
human cancer cell lines.
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Cell Line Treatment Apoptotic Cells (%)
25 uM Neobritannilactone B for

COLO 205 41.62
24h
25 pM Neobritannilactone B for

HT-29 66.54
24h
25 uM Neobritannilactone B for

HL-60 77.57
24h
25 puM Neobritannilactone B for

AGS oah 11.78

Table 4: Apoptosis-inducing activity of Neobritannilactone B in human cancer cell lines.[2]

While the precise signaling cascade initiated by Neobritannilactone B is a subject of ongoing
research, the induction of apoptosis suggests the involvement of key regulatory pathways.
Related sesquiterpene lactones from Inula britannica are known to modulate the NF-kB
signaling pathway, which is a critical regulator of inflammatory responses and cell survival. The
apoptotic effect of Neobritannilactone B likely involves the activation of caspases, the central
executioners of apoptosis.
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Caption: A putative intrinsic apoptosis signaling pathway for Neobritannilactone B.
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This technical guide serves as a foundational resource for the scientific community, providing
essential data and protocols to facilitate further research into the therapeutic potential of
Neobritannilactone B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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and industry.
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